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Compound of Interest

Compound Name: JWH 080

Cat. No.: B158000

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of JWH-080, a potent synthetic cannabinoid. Given the limited toxicological data available for
JWH-080, a cautious approach is paramount. The following procedures are based on best
practices for handling potent, biologically active compounds and general guidance for synthetic
cannabinoids.

Personal Protective Equipment (PPE) and Handling

Due to its high affinity for cannabinoid receptors, JWH-080 should be treated as a highly potent
compound. All handling should be performed in a designated area, such as a certified chemical
fume hood, to minimize inhalation exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification

Chemical-resistant gloves (e.qg., nitrile) should

) be worn at all times. Double-gloving is

Hand Protection ] ]
recommended, especially when handling pure

compounds or concentrated solutions.

Safety glasses with side shields or chemical
Eye Protection splash goggles are mandatory to protect against

accidental splashes.

A fully buttoned lab coat should be worn to

protect skin and clothing. For larger quantities or
Body Protection when there is a significant risk of splashing, a

chemically resistant apron over the lab coat is

advised.

When handling the solid compound outside of a

) ) fume hood or when aerosolization is possible, a
Respiratory Protection ] ) ]

NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Quantitative Data Summary

Specific lethal dose (LD50 or LC50) values for JWH-080 are not publicly available. However, in
vitro binding affinity data indicates high potency. The following table summarizes available data
for JWH-080 and related compounds to provide a comparative context for its biological activity
and potential toxicity. Researchers should note that the in vivo physiological and toxicological
characteristics of JWH-080 remain largely uncharacterized.[1]
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Receptor Binding Affinity . .
Compound (Ki, nM) Notes on Potential Toxicity
i,n

High affinity for both CB1 and

CB2 receptors suggests high
JWH-080 CB1: 5.6 nM, CB2: 2.2 nM[1] potency. The toxicological

properties have not been fully

characterized.[1]

A structurally related synthetic
cannabinoid. Studies in
rodents have shown it to be
very potent.[2] At a dose of 5
mg/kg in mice, JWH-081
JWH-081 CB1: 1.2 nM[2] _ _
induced traction and tremor,
and was associated with
neurotoxic effects, including

distorted nuclei in brain cells.

[3]4]

At a dose of 5 mg/kg in mice,
JWH-210 also induced traction
Not specified in the provided and tremor and was
JWH-210 _ . _
results. associated with neurotoxic

effects similar to JWH-081.[3]
[4]

The primary psychoactive
o ) component of cannabis.
) Not specified in the provided ] o
THC (A®°-tetrahydrocannabinol) " Synthetic cannabinoids like
results.
JWH-080 are often more

potent than THC.[2]

Operational and Disposal Plans

Experimental Protocols:

All experimental procedures involving JWH-080 should be meticulously planned and
documented in a standard operating procedure (SOP). This SOP should include details on
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weighing, solubilizing, and administering the compound, as well as decontamination
procedures for equipment and work surfaces.

Chemical Spill Response Workflow:

In the event of a chemical spill, immediate and appropriate action is crucial to prevent exposure
and contamination. The following workflow outlines the necessary steps for responding to a
JWH-080 spill.

Chemical Spill Response Workflow for JIWH-080.

Disposal Plan:

All waste contaminated with JWH-080, including unused compound, contaminated labware,
and personal protective equipment, must be disposed of as hazardous chemical waste.

Step-by-Step Disposal Guidance:
e Segregation: Isolate all JWH-080 waste from other waste streams.[5]
o Containment:

o Solid Waste: Collect solid waste (e.g., contaminated gloves, paper towels, vials) in a
clearly labeled, durable, and sealable hazardous waste container.

o Liquid Waste: Collect liquid waste in a compatible, leak-proof, and clearly labeled
hazardous waste container. Do not mix with incompatible waste streams.

o Labeling: Label all waste containers with "Hazardous Waste" and list the chemical contents,
including "JWH-080".

o Storage: Store waste containers in a designated and secure satellite accumulation area until
they are collected by the institution's Environmental Health and Safety (EHS) department.

o Collection: Contact your institution's EHS department to arrange for the pickup and disposal
of the hazardous waste. Disposal of controlled substances may require a reverse distributor.

[6]
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For non-hazardous cannabinoid waste, the primary principle is to render it "unusable and
unrecognizable" before disposal, which typically involves mixing it with other waste materials.
[5] However, given the potency and lack of comprehensive safety data for JWH-080, it is
recommended to handle all waste as hazardous. Final disposal methods may include
incineration through a licensed facility.[5] Always consult with your institution's EHS for specific
guidance and to ensure compliance with local, state, and federal regulations.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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